2-Bromo-5-(3-methylphenyl)furan

• CAS No.: 89930-08-5
• Molecular Formula: C11H9BrO
• Molecular Weight: 237.09 g/mol
• IUPAC Name: 2-bromo-5-(3-methylphenyl)furan
• InChI: InChI=1S/C11H9BrO/c1-8-3-2-4-9(7-8)10-5-6-11(12)13-10/h2-7H,1H3
• InChI Key: AVABTHIZVIAMND-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=CC=C(O2)Br

Description

2-Bromo-5-(3-methylphenyl)furan is a useful research compound. Its molecular formula is C11H9BrO and its molecular weight is 237.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred solution of 10.0 g (0.063 mol) of 2-(3-methylphenyl)furan in 250 mL of carbon tetrachloride was heated to reflux, and 0.1 g of benzoyl peroxide was added. The solution was heated at reflux for ten minutes, then an additional 0.1 g of benzoyl peroxide followed by 11.2 g (0.063 mol) of N-bromosuccinimide, were added. Upon complete addition, refluxing was continued for an additional 18 hours. The reaction mixture was cooled, filtered, and the filtrate washed with 200 mL of a saturated aqueous solution of sodium chloride. The organic layer was dried with magnesium sulfate, filtered, and the filtrate concentrated under reduced pressure to give 13.7 g of 2-bromo-5-(3-methylphenyl)furan.